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Introduction

Phenytoin (5,5-diphenylhydantoin) is a first-generation anticonvulsant medication widely used
in the treatment of epilepsy, including generalized tonic-clonic seizures, complex partial
seizures, and status epilepticus.[1] Its therapeutic efficacy is, however, complicated by a narrow
therapeutic window and complex pharmacokinetic properties.[2] Phenytoin is extensively
metabolized in the liver, primarily by the cytochrome P450 enzymes CYP2C9 and, to a lesser
extent, CYP2C19.[1][3] This metabolic pathway is saturable, leading to nonlinear elimination
kinetics, where a small increase in dose can result in a disproportionately large increase in
plasma concentration.[4]

The primary metabolite of phenytoin is the pharmacologically inactive 5-(4'-hydroxyphenyl)-5-
phenylhydantoin (p-HPPH).[4][5][6] This hydroxylation is followed by glucuronidation, and the
resulting conjugate is excreted in the urine.[3][5][6] Up to 90% of a phenytoin dose is
metabolized to p-HPPH.[5][6] A minor metabolic pathway involves the formation of a reactive
arene oxide intermediate, which can be converted to a dihydrodiol metabolite.[5][6]
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Given the narrow therapeutic index and the variability in its metabolism due to genetic
polymorphisms in CYP2C9 and CYP2C19, therapeutic drug monitoring (TDM) of phenytoin is
crucial. Gas chromatography-mass spectrometry (GC-MS) offers a robust, sensitive, and
specific method for the simultaneous quantification of phenytoin and its major metabolite, p-
HPPH, in biological matrices. This application note provides a comprehensive guide for
researchers, scientists, and drug development professionals on the analysis of phenytoin and
its metabolites using GC-MS.

Metabolic Pathway of Phenytoin

The biotransformation of phenytoin is a critical aspect of its pharmacology and toxicology.
Understanding this pathway is essential for interpreting analytical results and their clinical
implications.
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Caption: General workflow for GC-MS analysis of phenytoin.
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Detailed Protocols
Sample Preparation

The goal of sample preparation is to isolate the analytes of interest from the biological matrix
and to prepare them for GC-MS analysis. This typically involves extraction and derivatization.

a. Extraction
Either liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can be employed.
e Liquid-Liquid Extraction (LLE): A robust and cost-effective method.

o To 1 mL of plasma, serum, or urine, add an internal standard (e.g., 5-(p-methylphenyl)-5-
phenylhydantoin or a stable isotope-labeled analog of phenytoin). [7][8] 2. Acidify the
sample with a suitable buffer (e.g., acetate buffer, pH 4.5).

o Add 5 mL of an organic solvent (e.g., ethyl acetate, dichloromethane).
o Vortex for 2 minutes and centrifuge at 3000 rpm for 10 minutes.

o Transfer the organic layer to a clean tube and evaporate to dryness under a stream of
nitrogen at 40-50°C.

» Solid-Phase Extraction (SPE): Offers higher recovery and cleaner extracts. [7][9] 1.
Condition a C8 or C18 SPE cartridge with methanol followed by water. 2. Load the pre-
treated sample (plasma, serum, or urine with internal standard). 3. Wash the cartridge with a
weak solvent (e.g., water or a low percentage of methanol in water) to remove interferences.
4. Elute the analytes with a strong organic solvent (e.g., methanol or acetonitrile). 5.
Evaporate the eluate to dryness under a stream of nitrogen.

b. Derivatization

Derivatization is crucial for increasing the volatility and thermal stability of phenytoin and its
hydroxylated metabolites, which contain polar functional groups (-NH and -OH). [10]Silylation
and methylation are common derivatization techniques.

 Silylation: Replaces active hydrogens with a trimethylsilyl (TMS) group.
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o To the dried extract, add 50 uL of a silylating agent such as N,O-
bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and 50
uL of pyridine. [11] 2. Cap the vial and heat at 60-80°C for 30 minutes.

o Cool to room temperature before injection into the GC-MS.

o Methylation: An alternative to silylation, often using reagents like trimethylsulfonium
hydroxide (TMSH). [7][9] 1. Reconstitute the dried extract in a suitable solvent. 2. Add the
methylating agent according to the manufacturer's protocol. This can often be performed
directly in the GC inlet.

GC-MS Analysis

The derivatized sample is injected into the GC-MS system for separation and detection.
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Parameter

Recommended Setting

Rationale

Gas Chromatograph

Column

30 mx 0.25 mm ID, 0.25 pm
film thickness, 5% phenyl-

methylpolysiloxane

Provides good separation of
phenytoin and its metabolites
from endogenous

interferences.

Maximizes the transfer of

Injection Mode Splitless analytes to the column for
improved sensitivity.
Injection Volume 1-2 L
Ensures rapid volatilization of
Inlet Temperature 250-280°C o
the derivatized analytes.
) ) Inert and provides good
Carrier Gas Helium ) o
chromatographic efficiency.
] Optimizes separation and peak
Flow Rate 1.0-1.5 mL/min (constant flow)

shape.

Oven Program

Initial temp 120°C, hold for 1
min, ramp at 10-20°C/min to
300°C, hold for 5 min

Atemperature gradient is
necessary to elute analytes

with different boiling points. [9]

Mass Spectrometer

lonization Mode

Electron lonization (EI)

Provides reproducible
fragmentation patterns for
library matching and structural

elucidation.

lon Source Temp.

230°C

Optimizes ionization efficiency.

[9]

Quadrupole Temp.

150°C

Acquisition Mode

Scan or Selected lon
Monitoring (SIM)

Scan mode is used for initial
method development and

identification. SIM mode
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provides higher sensitivity and

selectivity for quantification.

Covers the expected mass
Mass Range (Scan) 50-550 amu range of derivatized phenytoin

and its metabolites.

Monitor characteristic ions for
SIM lons each analyte and internal See Table 2 for examples.

standard.

Table 1: Typical GC-MS Parameters

Data Analysis and Quantification

Quantification is typically performed using the internal standard method. A calibration curve is
constructed by analyzing standards of known concentrations.

Compound Derivatization Characteristic m/z lons
Phenytoin TMS 252 (M+), 180, 104, 77
p-HPPH di-TMS 412 (M+), 397, 254
Internal Standard (MPPH) TMS 266 (M+), 194

Table 2: Example Characteristic lons for SIM Mode Note: The specific ions and their relative
abundances will depend on the derivatization method and the mass spectrometer used. The
mass spectrum for underivatized phenytoin can be found in the NIST database.[12]

Method Validation

A robust GC-MS method should be validated to ensure its reliability. Key validation parameters
include:

 Linearity: The range over which the response is proportional to the concentration. A
correlation coefficient (r?) of >0.99 is desirable. [7][9]* Accuracy and Precision: Determined
by analyzing quality control (QC) samples at different concentrations. Accuracy should be
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within 85-115% of the nominal value, and precision (relative standard deviation, RSD) should
be <15%. [8]* Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest
concentration that can be reliably detected and quantified, respectively. For phenytoin, an
LOQ of around 50 ng/mL is often sufficient for clinical applications. [7][9]* Selectivity: The
ability to differentiate and quantify the analytes in the presence of other components in the
sample.

e Recovery: The efficiency of the extraction process. Recoveries of >90% are considered
excellent. [7][9]* Stability: The stability of the analytes in the biological matrix under different
storage conditions and the stability of the processed samples.

Conclusion

GC-MS is a powerful technique for the analysis of phenytoin and its metabolites in biological
samples. The methodology presented in this application note provides a comprehensive
framework for developing and validating a robust and reliable analytical method. Careful
optimization of sample preparation, derivatization, and GC-MS parameters is essential for
achieving the required sensitivity, selectivity, and accuracy for both research and clinical
applications.
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